N-cyclopentyl-4-ethylbenzamide

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: N-cyclopentyl-4-ethylbenzamide
• InChI: InChI=1S/C14H19NO/c1-2-11-7-9-12(10-8-11)14(16)15-13-5-3-4-6-13/h7-10,13H,2-6H2,1H3,(H,15,16)
• InChI Key: CMOAQQQAAXXXDG-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2CCCC2

Description

N-cyclopentyl-4-ethylbenzamide, also known as CYCLOPAM, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is soluble in organic solvents like ethanol, methanol, and chloroform. CYCLOPAM has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-cyclopentyl-4-ethylbenzamide involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins and other inflammatory mediators. N-cyclopentyl-4-ethylbenzamide also acts on the central nervous system by inhibiting the reuptake of serotonin and norepinephrine, leading to an increase in their levels in the brain. This results in a reduction in pain perception and an improvement in mood.
Biochemical and Physiological Effects:
N-cyclopentyl-4-ethylbenzamide has been shown to have several biochemical and physiological effects on the body. It reduces the production of inflammatory mediators like prostaglandins, leukotrienes, and cytokines, leading to a reduction in inflammation and pain. N-cyclopentyl-4-ethylbenzamide also acts on the central nervous system by modulating the levels of neurotransmitters like serotonin and norepinephrine, leading to an improvement in mood and a reduction in anxiety and depression.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-4-ethylbenzamide has several advantages as a research tool. It is readily available and can be synthesized using simple chemical reactions. It is also relatively inexpensive, making it an attractive option for researchers on a tight budget. However, N-cyclopentyl-4-ethylbenzamide has some limitations as well. It has a short half-life and is rapidly metabolized in the body, making it difficult to maintain a stable concentration over a prolonged period. It also has some potential side effects, including drowsiness, dizziness, and gastrointestinal disturbances.

Future Directions

There are several future directions for research on N-cyclopentyl-4-ethylbenzamide. One area of interest is the development of more potent and selective COX inhibitors based on the structure of N-cyclopentyl-4-ethylbenzamide. Another area of research is the investigation of the potential use of N-cyclopentyl-4-ethylbenzamide as a local anesthetic agent. Additionally, the effects of N-cyclopentyl-4-ethylbenzamide on other neurotransmitters and their receptors need to be studied further to understand its full range of effects on the central nervous system. Finally, the development of novel drug delivery systems for N-cyclopentyl-4-ethylbenzamide could lead to improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of N-cyclopentyl-4-ethylbenzamide involves the reaction of 4-ethylbenzoic acid with cyclopentylamine in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction takes place under controlled conditions of temperature and pressure, and the resulting product is purified using various techniques like recrystallization and chromatography.

Scientific Research Applications

N-cyclopentyl-4-ethylbenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory and pain-related disorders. N-cyclopentyl-4-ethylbenzamide has also been investigated for its potential use as a local anesthetic agent and as an inhibitor of voltage-gated sodium channels.